Cas no 26486-92-0 (6,11-Dihydroxy-3,3-dimethyl-3H,7H-pyrano[2,3-c]xanthen-7-one)

6,11-Dihydroxy-3,3-dimethyl-3H,7H-pyrano[2,3-c]xanthen-7-one Properties

Names and Identifiers

• 3H,7H-Pyrano[2,3-c]xanthen-7-one,6,11-dihydroxy-3,3-dimethyl-
• 6-Deoxyisojacareubin
• 6-Deoxyisojacereubin
• Isojacareubin, 6-deoxy-
• Deoxyisojacareubin
• 6,11-dihydroxy-3,3-dimethylpyrano[2,3-c]xanthen-7-one
• 6,11-dihydroxy-3,3-dimethyl-pyrano[2,3-c]xanthen-7-one
• 6,11-DIHYDROXY-2,2-DIMETHYL-1,5-DIOXATETRAPHEN-10-ONE
• 6,11-DIHYDROXY-2,2-DIMETHYL-2,10-DIHYDRO-1,5-DIOXATETRAPHEN-10-ONE
• 6,11-Dihydroxy-3,3-dimethyl-3H,7H-pyrano[2,3-c]xanthen-7-one
• HY-N8475
• 3H,7H-Pyrano[2,3-c]xanthen-7-one, 6,11-dihydroxy-3,3-dimethyl-
• 26486-92-0
• CS-0144661
• CHEMBL3327040
• starbld0005981
• AKOS040761198
• DA-49925
• 6,11-dihydroxy-3,3-dimethylpyrano(2,3-c)xanthen-7-one
• +Expand

• InChIKey： XWRLBJDPJRDNKF-UHFFFAOYSA-N
• Inchi： 1S/C18H14O5/c1-18(2)7-6-9-13(23-18)8-12(20)14-15(21)10-4-3-5-11(19)16(10)22-17(9)14/h3-8,19-20H,1-2H3
• SMILES： O1C2C=C(C3C(C4C=CC=C(C=4OC=3C=2C=CC1(C)C)O)=O)O

Computed Properties

• Exact Mass: 310.08412354g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 0
• Monoisotopic Mass: 310.08412354g/mol
• Heavy Atom Count: 23
• Complexity: 528
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 76

Experimental Properties

• Color/Form: Yellow powder

Related Categories

• Solvents and Organic Chemicals Organic Compounds Aldehyde/Ketone
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds
• Natural Products and Extracts Plant Extracts Plant based Allanblackia gabonensis